Cas no 854864-66-7 (5-Bromo-2,4-dimethylbenzamide)

• Product Name: 5-Bromo-2,4-dimethylbenzamide
• CAS No: 854864-66-7
• MF: C₉H₁₀BrNO
• MW: 228.09
• CID: 5077631
• Update Time: 2025-07-02

5-Bromo-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethylbenzamide

• Inchi： 1S/C9H10BrNO/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4H,1-2H3,(H2,11,12)
• InChI Key： BUEUTGFCKAFTAL-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C)=C(Br)C=C1C(=O)N

Additional information on 5-Bromo-2,4-dimethylbenzamide

Introduction to 5-Bromo-2,4-dimethylbenzamide (CAS No. 854864-66-7)

5-Bromo-2,4-dimethylbenzamide, with the chemical formula C₉H₁₀BNO, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its molecular structure, featuring a bromine substituent and two methyl groups on a benzene ring conjugated with an amide functional group, makes it a versatile intermediate in the development of various bioactive molecules. This introduction delves into the compound's properties, synthetic pathways, and its emerging applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The CAS number 854864-66-7 uniquely identifies this compound in scientific literature and industrial databases, underscoring its importance in chemical research and manufacturing. The presence of a bromine atom on the aromatic ring enhances the electrophilicity of the molecule, making it a valuable precursor for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic frameworks, which are prevalent in modern drug candidates.

5-Bromo-2,4-dimethylbenzamide exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO), methanol, and acetonitrile, while showing limited solubility in water. This solubility profile is advantageous for its use in solution-phase synthesis and subsequent purification steps. The compound's stability under standard conditions further adds to its practicality as an intermediate in multi-step synthetic routes.

In recent years, there has been growing interest in 5-Bromo-2,4-dimethylbenzamide due to its role as a building block in the synthesis of pharmacologically active compounds. For instance, researchers have leveraged its structure to develop inhibitors targeting enzyme families involved in inflammatory pathways. A notable example is its utilization in creating small-molecule modulators of Janus kinases (JAKs), which play a crucial role in immune responses and have been implicated in various autoimmune disorders. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune binding affinities and selectivity.

Another area where 5-Bromo-2,4-dimethylbenzamide has shown promise is in the development of antiviral agents. The benzamide moiety is a common pharmacophore in drugs designed to interfere with viral replication cycles. By incorporating this motif into larger molecular architectures, scientists have identified compounds with inhibitory activity against viruses such as hepatitis C and influenza. The methyl groups at positions 2 and 4 enhance lipophilicity, improving membrane permeability—a critical factor for drug efficacy.

The synthetic preparation of 5-Bromo-2,4-dimethylbenzamide typically involves the bromination of 2,4-dimethylaniline, followed by amide bond formation with carbamic acid derivatives or their activated forms like carbodiimides. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of diverse substituents at specific positions on the aromatic ring with high precision.

Recent studies have also explored the potential of 5-Bromo-2,4-dimethylbenzamide as a scaffold for developing kinase inhibitors with improved pharmacokinetic profiles. By modifying its structure through iterative optimization cycles—such as replacing hydrogen atoms with halogens or other heteroatoms—researchers have generated libraries of compounds for high-throughput screening. This approach has led to the discovery of lead candidates that exhibit potent activity against cancer-related kinases while minimizing off-target effects.

The versatility of 5-Bromo-2,4-dimethylbenzamide extends beyond kinase inhibition; it has been employed in designing ligands for G-protein coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways. The benzamide group interacts favorably with specific residues within GPCR binding pockets, facilitating the development of selective agonists or antagonists for therapeutic applications such as pain management and neurodegenerative diseases.

In conclusion,5-Bromo-2,4-dimethylbenzamide (CAS No. 854864-66-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic modifications, making it a valuable asset for medicinal chemists seeking to design novel therapeutic agents targeting various disease mechanisms. As our understanding of biological pathways continues to evolve,5-Bromo-2,4-dimethylbenzamide will likely remain at the forefront of innovation in synthetic organic chemistry and molecular pharmacology.